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Compound of Interest

Compound Name: PD173955

Cat. No.: B1684432

This guide provides critical safety and logistical information for researchers, scientists, and drug
development professionals working with PD173955, a potent Src family-selective tyrosine
kinase inhibitor. Adherence to these protocols is essential to ensure personal safety and
maintain experimental integrity.

Hazard Identification and Personal Protective Equipment (PPE)

PD173955 is a chemical compound that requires careful handling due to its potential health
hazards. It may be harmful if swallowed, can cause serious eye irritation, and may lead to an
allergic skin reaction. Therefore, the use of appropriate personal protective equipment is
mandatory to prevent exposure.

Table 1: Required Personal Protective Equipment for
Handling PD173955
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PPE Category

Item

Specifications

Rationale

Hand Protection

Nitrile Gloves

Chemically resistant,
powder-free nitrile

gloves.

To prevent skin
contact and

absorption.

Eye Protection

Safety Glasses with
Side Shields or
Goggles

ANSI Z87.1-compliant
safety glasses with
side shields or

chemical splash

goggles.

To protect eyes from
dust particles and

splashes.[1]

Body Protection

Laboratory Coat

Standard laboratory

coat.

To protect skin and
clothing from

contamination.[1]

Respiratory Protection

NIOSH-approved

Respirator

Required when

handling the powder
outside of a certified
chemical fume hood

or if dust is generated.

To prevent inhalation

of fine particles.[2]

Operational Plan: Step-by-Step Handling Protocol

All procedures involving the solid form of PD173955 or its concentrated solutions should be

performed in a designated area, such as a chemical fume hood, to minimize inhalation

exposure.

Preparation and Weighing:

» Before handling, ensure all necessary PPE is correctly worn.

e Conduct all weighing and aliquoting of the powdered compound within a chemical fume hood

or a ventilated balance enclosure to control dust.

¢ Use disposable weigh boats and spatulas to avoid cross-contamination.

Solution Preparation:
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e When dissolving the compound, add the solvent slowly to the powder to prevent splashing.
e If sonication is required for dissolution, ensure the vial is securely capped.

o Clearly label all solutions with the compound name, concentration, solvent, and date of
preparation.

Experimental Use:

e When adding the compound to cell cultures or animal models, use appropriate containment
techniques to minimize aerosol generation.

e Any equipment that comes into direct contact with PD173955 should be decontaminated
after use or disposed of as hazardous waste.

Disposal Plan

All waste materials contaminated with PD173955 must be treated as hazardous chemical
waste and disposed of according to institutional and local regulations.[2]

Solid Waste:

o Contaminated items such as gloves, weigh boats, and pipette tips should be collected in a
designated, sealed, and clearly labeled hazardous waste container.

Liquid Waste:

o Unused or expired solutions and contaminated solvents must be collected in a labeled, leak-
proof hazardous liquid waste container.

e Do not pour any waste containing PD173955 down the drain.[2]
Sharps Waste:

» Needles and syringes used for administering the compound must be disposed of in a
puncture-proof, labeled sharps container designated for hazardous chemical waste.

Experimental Workflow for Handling PD173955
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Caption: Workflow for the safe handling and disposal of PD173955.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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PD173955]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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